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Compound of Interest

Compound Name: 5-Methyltetrahydrofolate-13C5

Cat. No.: B13842878 Get Quote

Essential Safety and Handling Guide for 5-
Methyltetrahydrofolate-13C5
This guide provides immediate and essential safety and logistical information for handling 5-
Methyltetrahydrofolate-13C5, a stable isotope-labeled form of the primary active metabolite of

folate. The following procedures are designed to ensure the safety of researchers, scientists,

and drug development professionals.

Personal Protective Equipment (PPE)
When handling 5-Methyltetrahydrofolate-13C5, which is typically a powder, adherence to

standard laboratory safety protocols is crucial. The following personal protective equipment is

recommended to minimize exposure and ensure safe handling.
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PPE Component Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[1]

To prevent inhalation of the

powder.

Body Protection
Laboratory coat or impervious

overalls

To protect skin and clothing

from contamination.[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 5-Methyltetrahydrofolate-13C5 from the moment it is

received to its final disposal is critical for laboratory safety and experimental integrity.

Upon receipt, visually inspect the container for any damage or leaks. 5-
Methyltetrahydrofolate-13C5 should be stored in a tightly sealed container in a cool, dry

place. The recommended storage temperature is often -20°C, and it should be protected from

light.[3][4]

All handling of the powdered form of 5-Methyltetrahydrofolate-13C5 should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

[2] Avoid creating dust. For solution preparation, slowly add the powder to the solvent to

prevent aerosolization.

In the event of a spill, ventilate the area and wear appropriate PPE. Carefully sweep or vacuum

the spilled powder, avoiding dust generation. Place the collected material in a sealed container

for disposal. Thoroughly wash the spill site after the material has been collected.

First Aid Measures
In case of accidental exposure, follow these first-aid guidelines:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present.

Ingestion
Wash out the mouth with water and seek

immediate medical attention.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spilled substance,

should be treated as chemical waste. Dispose of the waste in sealed, properly labeled

containers. Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Handling 5-
Methyltetrahydrofolate-13C5
The following diagram illustrates the standard operational workflow for handling 5-
Methyltetrahydrofolate-13C5 in a laboratory setting.
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Standard Laboratory Workflow for 5-Methyltetrahydrofolate-13C5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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